molecular formula C17H15F2N5O2 B6573112 N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide CAS No. 946232-74-2

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide

Cat. No. B6573112
CAS RN: 946232-74-2
M. Wt: 359.33 g/mol
InChI Key: IBRACNFHTOMWTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide (DFTET) is an organic compound used in a variety of scientific research applications. It is a derivative of the tetrazole family and is characterized by its unique structure and properties. DFTET is synthesized by a reaction between difluorophenylacetylene and ethyl 2-bromoacetate in the presence of sodium amide and a base. It is used in a variety of scientific research applications, including as an inhibitor of enzymes and as a fluorescent probe.

Scientific Research Applications

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has a variety of scientific research applications. It is used as an inhibitor of enzymes, such as proteases and kinases, and as a fluorescent probe to study the structure and dynamics of proteins. It is also used as a tool to study the structure and function of proteins in cell signaling pathways. Additionally, it is used as a substrate for various enzymatic reactions, such as glycosylation and phosphorylation.

Mechanism of Action

The mechanism of action of N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide is dependent on its structure and properties. It is a derivative of the tetrazole family and is characterized by its unique structure and properties. It is a lipophilic compound that can interact with hydrophobic regions of proteins, allowing it to bind to active sites of enzymes. Additionally, it can interact with the active sites of proteins and inhibit their activity.
Biochemical and Physiological Effects
N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases and kinases, which are involved in various cellular processes. Additionally, it has been shown to inhibit the activity of proteins involved in cell signaling pathways. It has also been shown to inhibit the activity of glycosyltransferases, which are involved in the synthesis of glycoproteins.

Advantages and Limitations for Lab Experiments

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has several advantages for lab experiments. It is a lipophilic compound that can interact with hydrophobic regions of proteins, allowing it to bind to active sites of enzymes. Additionally, it is a relatively inexpensive compound that is easy to synthesize and purify. However, it is important to note that N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has some limitations. It can be toxic to certain cell types and can interfere with the activity of certain proteins.

Future Directions

There are several future directions for research involving N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide. One potential direction is to explore its use as an inhibitor of enzymes involved in metabolic pathways. Additionally, further research could be done to explore its potential use as a fluorescent probe to study the structure and dynamics of proteins. Finally, further research could be done to explore its use as a tool to study the structure and function of proteins in cell signaling pathways.

Synthesis Methods

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide is synthesized by a reaction between difluorophenylacetylene and ethyl 2-bromoacetate in the presence of sodium amide and a base. The reaction proceeds through a series of steps, including a nucleophilic substitution reaction, an elimination reaction, and a cyclization reaction. The reaction is carried out at room temperature and the resulting compound is purified by recrystallization.

properties

IUPAC Name

N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-ethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15F2N5O2/c1-2-26-15-6-4-3-5-12(15)17(25)20-10-16-21-22-23-24(16)11-7-8-13(18)14(19)9-11/h3-9H,2,10H2,1H3,(H,20,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBRACNFHTOMWTB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15F2N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.